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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for 2-Methoxy-6-methylaniline (CAS No. 50868-73-0). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding for
professionals handling this compound.

Chemical Identification and Physical Properties

2-Methoxy-6-methylaniline, also known as 6-Methyl-o-anisidine, is an aromatic amine.[1][2] It
Is a low melting point solid or liquid.[2]

Identifier Value

IUPAC Name 2-methoxy-6-methylaniline[3]
6-Methyl-o-anisidine, 2-Amino-1-methoxy-3-

Synonyms
methylbenzene[1][2]

CAS Number 50868-73-0[1]

Molecular Formula CsH11NO[1]

Molecular Weight 137.18 g/mol [1]
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Physical Property Value

Melting Point 26-29 °C (lit.)[1][4][5]

Boiling Point 62 °C at 0.15 mmHg (lit.)[1][4][5]

Flash Point 113 °C (235.4 °F) - closed cupl[1]

Density 1.063 g/cm3 (rough estimate)[4]

Vapor Pressure 0.00782 mmHg at 25°C[4]

Solubility Chloroform (Slightly), Methanol (Sparingly)[4]

Hazard Identification and Classification

2-Methoxy-6-methylaniline is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

GHS Pictogram:

lwialt text

Signal Word: Warning[1][3]

GHS Hazard Statements:[1][3]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

GHS Precautionary Statements:[1]
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e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Detailed quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) are not available in the reviewed literature.
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Toxicological Endpoint

Data

Acute Toxicity (Oral)

Harmful if swallowed (Category 4)[3]

Acute Toxicity (Dermal)

Harmful in contact with skin (Category 4)[3]

Acute Toxicity (Inhalation)

Harmful if inhaled (Category 4)[3]

Skin Corrosion/Irritation

Causes skin irritation (Category 2)[3]

Serious Eye Damage/Irritation

Causes serious eye irritation (Category 2)[3]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation (Category 3)[1]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Methoxy-6-

methylaniline are not publicly available. The hazard classifications are based on data from

similar chemical structures and computational toxicology models.

Handling, Storage, and First Aid

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]

» Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):[1]
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o Eye/Face Protection: Use safety glasses with side-shields or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

Handling Procedures:[6]

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Wash thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions:[2]

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

o Recommended storage temperature is 0-8 °C.[2]

First-Aid Measures:[7]

If Swallowed: Rinse mouth. Call a poison control center or doctor immediately.

If on Skin: Remove contaminated clothing. Wash skin with soap and water.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.

Fire and Reactivity Data
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Fire & Reactivity Value
Flammability Combustible liquid[1]
Flash Point 113 °C (235.4 °F) - closed cupl[1]

Water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media ) o
chemical, or carbon dioxide.[8]

Hazardous Decomposition Products Carbon oxides, nitrogen oxides (NOx)[7]

Incompatible Materials Strong oxidizing agents[7]
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Caption: Chemical Safety Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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